Cas no 920008-54-4 (1,2-Benzenediol, 4-bromo-3-methoxy-5-methyl-)
920008-54-4 structure
Product Name:1,2-Benzenediol, 4-bromo-3-methoxy-5-methyl-
CAS No:920008-54-4
MF:C8H9BrO3
MW:233.059262037277
CID:759929
PubChem ID:16099547
Update Time:2025-04-19
1,2-Benzenediol, 4-bromo-3-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-bromo-3-methoxy-5-methyl-
- 4-bromo-3-methoxy-5-methylbenzene-1,2-diol
- Alcalinaphenol D
- 920008-54-4
- CHEBI:227137
- DTXSID40582714
-
- Inchi: 1S/C8H9BrO3/c1-4-3-5(10)7(11)8(12-2)6(4)9/h3,10-11H,1-2H3
- InChI Key: YXINKIWRWMPNQA-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(=CC=1C)O)O)OC
Computed Properties
- Exact Mass: 231.97351g/mol
- Monoisotopic Mass: 231.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.7Ų
1,2-Benzenediol, 4-bromo-3-methoxy-5-methyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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